2-Benzylpentanoic acid

• Molecular Formula: C12H16O2
• Molecular Weight: 192.25 g/mol
• SMILES: CCCC(CC1=CC=CC=C1)C(=O)O
• InChI: InChI=1S/C12H16O2/c1-2-6-11(12(13)14)9-10-7-4-3-5-8-10/h3-5,7-8,11H,2,6,9H2,1H3,(H,13,14)
• InChIKey: VXOWGOAKTRJAMM-UHFFFAOYSA-N

2-Benzylpentanoic Acid Physicochemical Profile

2-Benzylpentanoic acid (CAS 98191-23-2, C12H16O2, MW 192.25 g/mol) is a branched-chain saturated fatty acid derivative featuring a benzyl substituent at the 2-position of the pentanoic acid backbone . It is available as a racemic mixture with a typical purity of 95% for research use . Its computed octanol-water partition coefficient (LogP) is 2.73, indicating moderate lipophilicity .

Racemic Mixture Supports chiral resolution and enantioselective synthesis studies

Research-Grade Purity 95% purity suitable for medicinal chemistry workflows

Benzylic Branch 2-Benzyl scaffold enables SAR and fragment-based design

Lipophilicity Niche Moderate LogP fills gap between shorter and longer 2-benzyl homologs

2-Benzylpentanoic Acid Non-Substitutability

Simple substitution with structurally similar analogs such as valproic acid (2-propylpentanoic acid) or positional isomers like 3-benzylpentanoic acid is not advisable because the position and nature of the substituent critically modulates both the physicochemical and biological profile. The benzyl group at the 2-position confers a distinct lipophilic character (LogP 2.73) compared to the propyl group in valproic acid (LogP 2.75) and alters the metabolic liability, as demonstrated by the specific requirement for the (R)-2-benzylpentanoic acid scaffold in the synthesis of brivaracetam [1]. The quantitative evidence below details these measurable divergences.

Valproic Acid Analog Benzyl vs. propyl group may shift lipophilicity and metabolic stability profiles

Positional Isomer (3-Benzyl) Application differs from drug intermediate to cosmetic antioxidant; not interchangeable

Racemic vs. Enantiopure Brivaracetam synthesis requires (R)-enantiomer; racemate may not substitute directly

• [1] Molaid. (2R)-2-benzylpentan-1-ol. Upstream and downstream information page showing (2R)-2-benzylpentanoic acid as an intermediate. View Source

2-Benzylpentanoic Acid vs. Closest Analogs

Lipophilicity (LogP) vs. Homologs

The computed LogP of 2-benzylpentanoic acid (2.73) positions it precisely between its shorter-chain analog 2-benzylbutanoic acid (LogP 2.74) and its longer-chain analog 2-benzylhexanoic acid (LogP 3.12) . It also differs markedly from the clinically used branched-chain fatty acid valproic acid (LogP 2.75) [1]. This provides a fine-tuning knob for lipophilicity-driven properties like membrane permeability and solubility.

Lipophilicity (LogP)

Cross-study comparable

2.73

vs. 2.74 (2-benzylbutanoic), 3.12 (2-benzylhexanoic), 2.75 (valproic)

Supports lipophilicity-driven QSAR tuning

Computed values; cross-study interpretation

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	2.73
Comparator Or Baseline	2-Benzylbutanoic acid: 2.74; 2-Benzylhexanoic acid: 3.12; Valproic acid: 2.75
Quantified Difference	Difference from 2-benzylhexanoic acid: -0.39 units; from valproic acid: -0.02 units.
Conditions	Computed values from chemical databases.

Why This Matters

A small difference in LogP can translate to significant changes in off-target binding and metabolic stability, making the specific LogP of 2-benzylpentanoic acid critical for quantitative structure-activity relationship (QSAR) campaigns.

• [1] Drug Property Radar Chart. Valproic acid LogP 2.75. View Source

Positional Isomerism: 2-Benzyl vs. 3-Benzyl

The substitution position of the benzyl group dramatically alters the compound's utility. 2-Benzylpentanoic acid serves as a documented chiral intermediate in the synthesis of the blockbuster antiepileptic drug brivaracetam [1]. In contrast, 3-benzylpentanoic acid, while sharing the same formula and molecular weight, is primarily explored for cosmetic and antioxidant applications .

Isomer Application

Cross-study comparable

2-Benzyl: drug intermediate

3-Benzyl: cosmetic antioxidant

Positional isomer dictates synthetic utility

Based on patent and literature analysis

Evidence Dimension	Role as a pharmaceutical intermediate
Target Compound Data	Key intermediate for brivaracetam synthesis (specifically the (R)-enantiomer).
Comparator Or Baseline	3-Benzylpentanoic acid: used as an antioxidant/preservative in cosmetics.
Quantified Difference	Qualitative difference in application driven by substitution position.
Conditions	Based on literature and patent analysis of synthetic routes and applications.

Why This Matters

For procurement in medicinal chemistry, the 2-benzyl isomer is specifically required for a validated drug synthesis pathway, whereas the 3-benzyl isomer is not, representing a critical selection criterion.

• [1] Molaid. (2R)-2-benzylpentan-1-ol upstream page showing (2R)-2-benzylpentanoic acid as intermediate. View Source

Molecular Size and Flexibility vs. Valproic Acid

2-Benzylpentanoic acid has a molecular weight of 192.25 g/mol and contains a rigid aromatic benzyl ring, whereas valproic acid has a molecular weight of 144.21 g/mol with a fully aliphatic propyl chain . The additional aromatic character and larger size may influence target engagement profiles beyond simple lipophilicity differences.

Molecular Features

Class-level inference

192.25 vs 144.21 g/mol

Aromatic ring vs. fully aliphatic chain

Aromatic interaction potential may differ from valproic acid

Class-level inference; target engagement verification needed

Evidence Dimension	Molecular weight and structural features
Target Compound Data	MW 192.25 g/mol; Contains a phenyl ring.
Comparator Or Baseline	Valproic acid: MW 144.21 g/mol; Fully aliphatic.
Quantified Difference	48.04 g/mol difference; presence vs. absence of an aromatic ring.
Conditions	Physicochemical properties from database entries.

Why This Matters

The aromatic benzyl group provides pi-stacking and hydrophobic interaction potential not achievable with the small aliphatic chain of valproic acid, which is essential for designing inhibitors targeting aromatic-rich binding pockets.

2-Benzylpentanoic Acid Procurement Scenarios

Chiral Intermediate for Brivaracetam Synthesis

The (R)-enantiomer of 2-benzylpentanoic acid is a validated key intermediate in the patented synthetic route for brivaracetam, a third-generation antiepileptic drug with high affinity for synaptic vesicle protein 2A (SV2A). Procurement of the racemic or enantiopure form is justified only when the synthetic strategy specifically requires this 2-benzyl substituted pentanoic acid scaffold, as documented in patent US20220411391A1 [1].

QSAR and Lipophilicity Profiling Studies

With a computed LogP of 2.73, 2-benzylpentanoic acid fills a specific lipophilicity niche between 2-benzylbutanoic acid (LogP 2.74) and 2-benzylhexanoic acid (LogP 3.12). It is the preferred compound when a research campaign requires systematic modulation of side-chain length while maintaining the 2-benzyl branched architecture, such as in optimizing blood-brain barrier penetration for CNS drug candidates .

Positional Isomer SAR Studies

For groups investigating the impact of substituent position on biological activity, 2-benzylpentanoic acid serves as a direct comparator to 3-benzylpentanoic acid. Co-procurement of both isomers enables controlled studies to deconvolute whether observed activity is driven by the benzyl moiety's position or by other molecular properties, a key step in fragment-based drug discovery .

Aromatic Building Block Library Expansion

Unlike the purely aliphatic valproic acid, 2-benzylpentanoic acid introduces an aromatic ring into the branched pentanoic acid scaffold. This makes it a valuable addition to building block libraries for diversity-oriented synthesis, where the benzyl group can participate in unique pi-stacking interactions or serve as a synthetic handle for further functionalization [2].

Application

Selection Property

Validation Focus

Chiral Intermediate for Brivaracetam Synthesis

(R)-enantiomer fit within synthetic pathway

Enantiomeric purity, intermediate compatibility

QSAR & Lipophilicity Profiling

LogP niche between 2-benzyl homologs

Lipophilicity-driven property modulation

Positional Isomer SAR Studies

2-Benzyl positional isomer control

Isomer-specific activity deconvolution

Aromatic Building Block Library

Aromatic ring in branched acid scaffold

Pi-stacking and synthetic handle exploration

• [1] Guo, W. et al. US Patent US20220411391A1. Intermediate compounds used for preparing brivaracetam. View Source
• [2] ChEBI. Valproic acid (CHEBI:39867). View Source